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Compound of Interest

Compound Name: 7-Methyl-8-oxononanoic acid

Cat. No.: B1613747

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of 7-Methyl-8-oxononanoic acid (CAS No: 407627-97-8). Adherence to these
procedures is paramount for ensuring a safe laboratory environment and minimizing risks.

Immediate Safety and Hazard Information

7-Methyl-8-oxononanoic acid is classified with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1][2]

Causes serious eye irritation[1][2]

May cause respiratory irritation[1]

Harmful to aquatic life with long-lasting effects[2]

It is crucial to handle this compound with caution in a well-ventilated area, preferably within a
chemical fume hood, to minimize exposure.[3][4][5]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 7-Methyl-8-
oxononanoic acid to prevent contact and exposure.
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Body Part

Required PPE Material/Standard

Rationale and Best
Practices

Eyes/Face

Chemical safety
Splash-proof,
goggles and/or face

) polycarbonate lenses
shield

Essential for
protecting eyes from
splashes.[3][6]
Standard safety
glasses are not

sufficient.

Hands

Chemical-resistant o
Nitrile or butyl rubber
gloves

Inspect gloves for any
signs of degradation
or perforation before
use.[3][4] Dispose of
contaminated gloves
immediately and wash
hands thoroughly after

removal.[4]

Body

Laboratory coat Standard lab coat

A fully fastened lab
coat provides a barrier
against accidental
spills.[4] For larger
gquantities, an
impervious apron

should be worn.[3]

Respiratory

Use in a well-
ventilated area or N/A

fume hood

To minimize the
inhalation of any
potential vapors or
aerosols, all handling
should be performed
within a certified
chemical fume hood.
[4][5] If ventilation is
inadequate, a NIOSH-
approved respirator

may be necessary.[3]
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Protects feet from
Feet Closed-toe shoes N/A spills and falling
objects.[4]

Operational Plan: Handling and Storage

Engineering Controls:

» Always handle 7-Methyl-8-oxononanoic acid in a well-ventilated area, preferably within a
chemical fume hood, to control exposure to vapors.[3][5]

e Ensure that eyewash stations and safety showers are readily accessible.[3]

Safe Handling Practices:

Avoid direct contact with skin and eyes.[2][3]

Do not breathe dust or vapors.[1]

Wash hands thoroughly after handling.[1][3][5]

Do not eat, drink, or smoke when using this product.[1]

Keep the container tightly sealed when not in use.[2]

Storage:

» Store in a dry, cool, and well-ventilated place with the container tightly closed.[2][5]
 Recommended storage temperature is -20°C for long-term storage.[7][8]

Disposal Plan

All waste materials, including the chemical itself, contaminated absorbents, and disposable
PPE, must be treated as hazardous waste.

» Waste Segregation: Collect waste 7-Methyl-8-oxononanoic acid in a dedicated, properly
labeled hazardous waste container.[9] Do not mix with other waste streams.[4][9]
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o Container: Use a compatible container (e.g., glass or polyethylene) with a secure lid.[9]

o Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name.

[9]

o Professional Disposal: Arrange for disposal through your institution's environmental health
and safety department or a licensed hazardous waste disposal company.[2][9] Do not
dispose of down the drain.[9]

Experimental Workflow: Safe Handling Procedure
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Workflow for Safe Handling of 7-Methyl-8-oxononanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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